Cas no 2411337-00-1 ((2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide)

(2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide structure
2411337-00-1 structure
Product Name:(2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide
CAS No:2411337-00-1
MF:C15H23N3O2S
MW:309.427022218704
CID:5360740
PubChem ID:146076714
Update Time:2025-07-09

(2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952173104
    • (2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide
    • (E)-4-(Dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide
    • Inchi: 1S/C15H23N3O2S/c1-12-11-21-14(16-12)15(6-9-20-10-7-15)17-13(19)5-4-8-18(2)3/h4-5,11H,6-10H2,1-3H3,(H,17,19)/b5-4+
    • InChI Key: UAERIEAPHUVAMR-SNAWJCMRSA-N
    • SMILES: S1C=C(C)N=C1C1(CCOCC1)NC(/C=C/CN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 381
  • XLogP3: 1
  • Topological Polar Surface Area: 82.7

(2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26603708-0.05g
(2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide
2411337-00-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide

Introduction to Compound CAS No. 2411337-00-1: (2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide

The compound with CAS No. 2411337-00-1, known as (2E)-4-(dimethylamino)-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]but-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dimethylamino group, a thiazole ring, and a butenamide moiety. These structural features contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of compounds like this in drug discovery and development. The presence of the thiazole ring, a heterocyclic aromatic structure, is particularly interesting due to its role in enhancing the pharmacokinetic properties of molecules. Thiazole derivatives are known for their ability to improve drug solubility and bioavailability, making them valuable in the design of new therapeutic agents.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to optimize the production of this molecule. These methods not only enhance yield but also reduce reaction times, making the synthesis more efficient and cost-effective.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, studies have demonstrated its activity against certain bacterial strains, suggesting its potential as an antimicrobial agent.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The incorporation of the butenamide moiety allows for the attachment of targeting ligands, enabling the molecule to deliver therapeutic agents directly to specific cells or tissues. This approach has significant implications for cancer treatment, where precise targeting can minimize side effects and improve efficacy.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with various biological targets. Using molecular docking simulations, researchers have identified key binding sites on proteins that are critical for its activity. These findings are crucial for guiding further optimization of the molecule to enhance its therapeutic potential.

The discovery and development of CAS No. 2411337-00-1 represent a significant advancement in medicinal chemistry. Its unique structure and versatile functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs.

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